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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies used to
assess the genotoxic potential of N-nitroso-enalapril, a nitrosamine drug substance-related
impurity (NDSRI) of the angiotensin-converting enzyme (ACE) inhibitor, enalapril. The protocols
detailed below are based on established genotoxicity assays and findings from recent studies
on N-nitroso impurities of ACE inhibitors.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical
industry due to their potential as genotoxic and carcinogenic impurities.[1] Regulatory agencies
worldwide have established strict guidelines for the control of these impurities in drug products.
N-nitroso-enalapril is an NDSRI that can form from the secondary amine structure of
enalapril.[2] Extensive toxicological evaluation, including a battery of genotoxicity tests, is
crucial to determine the potential risk associated with N-nitroso-enalapril.
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Recent comprehensive evaluations of N-nitroso impurities from ACE inhibitors, including N-
nitroso-enalapril, have concluded that these compounds are non-mutagenic and non-
carcinogenic.[3][4][5] This conclusion is supported by a combination of computational, in vitro,
and in vivo data. The U.S. Food and Drug Administration (FDA) has set an Acceptable Intake
(Al) limit for N-nitroso-enalapril at 1500 ng/day, classifying it as a Potency Category 5 NDSRI.

[6]

Data Presentation

The following tables summarize the quantitative data from key genotoxicity studies on N-
nitroso-enalapril and structurally related N-nitroso-ACE inhibitors.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) for N-nitroso-enalapril
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Data are representative based on published findings for N-nitroso-ACE inhibitors, which
consistently show negative results in the Ames test.[3][4]

Table 2: In Vivo Genotoxicity Data for Structurally Related N-nitroso-ACE Inhibitors (N-nitroso-
ramipril and N-nitroso-quinapril)
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These results for related "pril" nitrosamines provide strong evidence for the lack of genotoxic
potential of N-nitroso-enalapril in vivo.[3][5][7]

Experimental Protocols
1. Enhanced Bacterial Reverse Mutation Assay (Ames Test)

This protocol is adapted from OECD Test Guideline 471 and includes enhancements
recommended for testing N-nitrosamines.[8]

» Principle: The assay evaluates the ability of N-nitroso-enalapril to induce reverse mutations
in histidine-requiring strains of Salmonella typhimurium and a tryptophan-requiring strain of
Escherichia coli.

e Materials:
o S. typhimurium strains: TA98, TA100, TA1535, TA1537
o E. coli strain: WP2 uvrA (pKM101)

o N-nitroso-enalapril
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o Metabolic activation system (S9 fraction) from the livers of rats and hamsters treated with
enzyme-inducing agents (e.g., phenobarbital and -naphthoflavone).

o Cofactors for S9 mix (e.g., NADP, G6P)
o Minimal glucose agar plates

o Top agar with limiting amounts of histidine and biotin (for S. typhimurium) or tryptophan
(for E. coli)

e Procedure:

o Dose Range Finding: A preliminary assay is conducted to determine the appropriate
concentration range of N-nitroso-enalapril, identifying any cytotoxicity.

o Main Experiment (Pre-incubation Method): a. To sterile tubes, add 0.1 mL of bacterial
culture, 0.5 mL of S9 mix (for metabolically activated conditions) or phosphate buffer (for
non-activated conditions), and 0.05 mL of N-nitroso-enalapril solution at various
concentrations. b. Incubate the mixture at 37°C for 30 minutes. c. Add 2 mL of molten top
agar to each tube, vortex gently, and pour onto the surface of minimal glucose agar plates.
d. Incubate the plates at 37°C for 48-72 hours.

o Data Collection: Count the number of revertant colonies on each plate. A positive result is
defined as a concentration-dependent increase in revertant colonies that is at least two- to
three-fold higher than the vehicle control.

2. In Vivo Alkaline Comet Assay

This protocol is based on OECD Test Guideline 489 and is used to detect DNA strand breaks in
individual cells.

¢ Principle: Measures DNA fragmentation in cells isolated from animal tissues following
exposure to a test substance. Damaged DNA migrates further in an electric field, creating a
"comet” shape.

o Materials:

o Male C57BL/6 mice
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[e]

N-nitroso-enalapril (or a suitable surrogate like N-nitroso-quinapril)

o

Lysis solution, alkaline electrophoresis buffer, neutralization buffer

[¢]

Agarose (normal and low melting point)

[e]

Microscope slides

[e]

Electrophoresis unit

(¢]

Fluorescent DNA stain (e.g., SYBR Gold)

Procedure:

o Animal Dosing: Administer N-nitroso-enalapril or a surrogate to mice via oral gavage
daily for three consecutive days. A vehicle control group and a positive control group (e.g.,
ethyl methanesulfonate) are included.

o Tissue Collection: Euthanize animals 3 hours after the final dose and harvest the liver.
o Cell Isolation: Mince the liver and prepare a single-cell suspension.

o Slide Preparation: Embed the cell suspension in a layer of low melting point agarose on a
microscope slide and allow it to solidify.

o Lysis: Immerse the slides in cold lysis solution to remove cell membranes and cytoplasm,
leaving the nuclear DNA.

o Alkaline Unwinding and Electrophoresis: Place the slides in an electrophoresis tank with
alkaline buffer (pH > 13) to unwind the DNA and then apply an electric field.

o Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent
dye.

o Scoring: Analyze the slides using a fluorescence microscope equipped with image
analysis software to quantify the percentage of DNA in the comet tail (% Tail DNA), which
is a measure of DNA damage.
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3. In Vivo Big Blue® (cll) Transgenic Rodent Mutation Assay
This protocol follows the principles of the OECD Test Guideline 488.

e Principle: This assay measures in vivo gene mutation in transgenic rodents (Big Blue® mice
or rats) that contain multiple copies of a lambda phage shuttle vector with the cll gene as a
mutational target.

o Materials:

o Big Blue® C57BL/6 mice

[¢]

N-nitroso-enalapril (or a surrogate like N-nitroso-ramipril)

[e]

DNA extraction reagents

o

Lambda phage packaging extract

E. coli G1250 host strain

[¢]

e Procedure:
o Animal Dosing: Treat mice with the test substance orally for 28 consecutive days.

o Tissue Collection: After a 3-day expression period following the last dose, euthanize the
animals and collect the liver.

o DNA Isolation: Isolate high molecular weight genomic DNA from the liver.

o Phage Rescue and Packaging: Rescue the lambda shuttle vectors from the genomic DNA
using in vitro packaging extracts.

o Infection and Plating: Infect the E. coli G1250 host strain with the rescued phages. Plate
the infected bacteria under conditions that select for phages with mutations in the cll gene
(growth at 24°C) and under non-selective conditions to determine the total number of
rescued phages (growth at 37°C).
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o Mutant Frequency Calculation: The mutant frequency is calculated by dividing the number
of mutant phages by the total number of rescued phages.

Visualizations

Signaling Pathways Potentially Involved in N-nitroso Compound Genotoxicity
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Caption: General metabolic activation and genotoxicity pathway for N-nitroso compounds.

Experimental Workflow for Genotoxicity Testing
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Caption: Workflow for assessing the genotoxic potential of N-nitroso-enalapril.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12395388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12395388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11986803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11986803/
https://www.criver.com/products-services/safety-assessment/toxicology-services/genetic-toxicology/ames-test
https://pmc.ncbi.nlm.nih.gov/articles/PMC10928841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10928841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12454523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12454523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12454523/
https://www.benchchem.com/product/b16334061/docs#application-notes-and-protocols-for-genotoxicity-assessment-of-n-nitroso-enalapril
https://www.benchchem.com/product/b16334061/docs#application-notes-and-protocols-for-genotoxicity-assessment-of-n-nitroso-enalapril
https://www.benchchem.com/product/b16334061/docs#application-notes-and-protocols-for-genotoxicity-assessment-of-n-nitroso-enalapril
https://www.benchchem.com/product/b16334061/docs#application-notes-and-protocols-for-genotoxicity-assessment-of-n-nitroso-enalapril
https://www.benchchem.com/product/b16334061?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16334061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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